Cas no 898774-56-6 (3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone)

• Product Name: 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone
• CAS No: 898774-56-6
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• CID: 1947273
• PubChem ID: 24725825
• Update Time: 2025-06-11

3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[3-(3-methoxyphenyl)propanoyl]benzoate
• LogP
• 3'-CARBOETHOXY-3-(3-METHOXYPHENYL)PROPIOPHENONE
• AKOS016021575
• 898774-56-6
• DTXSID70644218
• MFCD03843106
• 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone

• MDL： MFCD03843106
• Inchi： 1S/C19H20O4/c1-3-23-19(21)16-8-5-7-15(13-16)18(20)11-10-14-6-4-9-17(12-14)22-2/h4-9,12-13H,3,10-11H2,1-2H3
• InChI Key： DXVRKXICWYKHGE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)CCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 312.13615911Da
• Monoisotopic Mass: 312.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone

Introduction to 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-56-6)

3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898774-56-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. Its molecular structure, characterized by a propiophenone core substituted with a carboethoxy group and a 3-methoxyphenyl moiety, positions it as a versatile building block for further chemical modifications and functionalization.

The significance of 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone lies in its potential applications across multiple domains, including medicinal chemistry, agrochemicals, and material science. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse reactivity, enabling chemists to explore various synthetic pathways. This flexibility is particularly advantageous in the design of molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The carboethoxy group, known for its stability and ability to enhance lipophilicity, often plays a crucial role in drug design by improving solubility and membrane permeability. Meanwhile, the 3-methoxyphenyl ring contributes to metabolic stability and can modulate receptor interactions, making it an attractive feature for developing bioactive molecules.

Recent studies have highlighted the utility of propiophenone derivatives in the synthesis of bioactive compounds. For instance, modifications of the propiophenone scaffold have been reported to yield molecules with anti-inflammatory, antioxidant, and antimicrobial properties. The specific arrangement of functional groups in 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone suggests that it may serve as a precursor for such derivatives, offering opportunities for further exploration.

The synthesis of 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include condensation reactions to form the propiophenone core, followed by selective substitution with the carboethoxy and 3-methoxyphenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers are increasingly leveraging computational methods to predict the biological activity of novel molecules before conducting expensive wet-lab experiments. The structural features of 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone, including its aromatic rings and functional groups, make it an ideal candidate for virtual screening against various biological targets.

Moreover, the compound's stability under different conditions enhances its suitability for industrial applications. Its resistance to degradation ensures consistent performance in pharmaceutical formulations, while its compatibility with various solvents allows for flexible processing methods. These attributes are critical factors when evaluating candidates for large-scale production.

In conclusion, 3'-Carboethoxy-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-56-6) represents a promising compound with diverse applications in chemical synthesis and drug development. Its unique structural features offer opportunities for creating novel bioactive molecules with potential therapeutic benefits. As research continues to uncover new methodologies for functionalizing complex scaffolds, compounds like this one are likely to play an increasingly important role in advancing pharmaceutical innovation.